Cas no 135857-20-4 (2-(4-Formylphenoxy)acetamide)
2-(4-Formylphenoxy)acetamide is a versatile organic compound featuring both an aldehyde and an amide functional group, making it a valuable intermediate in synthetic chemistry. Its structure enables selective reactivity in condensation, nucleophilic addition, and amidation reactions, facilitating the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The formyl group offers a site for further derivatization, while the acetamide moiety enhances stability and solubility in polar solvents. This compound is particularly useful in the development of heterocyclic frameworks and bioactive molecules. High purity grades are available to ensure consistent performance in research and industrial applications. Proper handling under standard laboratory conditions is recommended due to its reactive aldehyde group.
2-(4-Formylphenoxy)acetamide structure
Product Name:2-(4-Formylphenoxy)acetamide
CAS No:135857-20-4
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD01050440
CID:900923
PubChem ID:601630
Update Time:2025-05-27
2-(4-Formylphenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Formylphenoxy)acetamide
- 2-(2-METHYL-BENZYL)-PENTANEDIOIC ACID.
- 2-(4-Formyl-phenoxy)-acetamide
- 4-carbamoylmethoxybenzaldehyde
- Oprea1_602212
- Z19658298
- FS-5840
- Acetamide, 2-(4-formylphenoxy)-
- SB85425
- 135857-20-4
- 2-(4-formylphenoxyl)acetamide
- MFCD01050440
- AKOS000202106
- CETYLPALMITATE
- EN300-15275
- DTXSID20345061
- FT-0678408
- SCHEMBL246234
- CS-0309032
- ALBB-000067
- STK346618
- G37528
- BBL013430
-
- MDL： MFCD01050440
- Inchi： 1S/C9H9NO3/c10-9(12)6-13-8-3-1-7(5-11)2-4-8/h1-5H,6H2,(H2,10,12)
- InChI Key： FLPJVCMIKUWSDR-UHFFFAOYSA-N
- SMILES： O(CC(N)=O)C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 179.05800
- Monoisotopic Mass: 179.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 69.39000
- LogP: 1.06350
2-(4-Formylphenoxy)acetamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Formylphenoxy)acetamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Formylphenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145537-10g |
2-(4-Formylphenoxy)acetamide |
135857-20-4 | 95% | 10g |
392.98 USD | 2021-06-16 | |
| TRC | B414200-50mg |
2-(4-Formylphenoxy)acetamide |
135857-20-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B414200-100mg |
2-(4-Formylphenoxy)acetamide |
135857-20-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B414200-500mg |
2-(4-Formylphenoxy)acetamide |
135857-20-4 | 500mg |
$ 160.00 | 2022-06-07 | ||
| abcr | AB218911-250 mg |
2-(4-Formylphenoxy)acetamide; 95% |
135857-20-4 | 250MG |
€154.30 | 2022-03-25 | ||
| abcr | AB218911-1 g |
2-(4-Formylphenoxy)acetamide, 95%; . |
135857-20-4 | 95% | 1g |
€197.30 | 2023-01-27 | |
| abcr | AB218911-5 g |
2-(4-Formylphenoxy)acetamide, 95%; . |
135857-20-4 | 95% | 5g |
€456.10 | 2023-01-27 | |
| abcr | AB218911-10 g |
2-(4-Formylphenoxy)acetamide, 95%; . |
135857-20-4 | 95% | 10g |
€773.40 | 2023-01-27 | |
| abcr | AB218911-25 g |
2-(4-Formylphenoxy)acetamide; 95% |
135857-20-4 | 25g |
€1,108.00 | 2022-03-25 | ||
| Enamine | EN300-15275-0.05g |
2-(4-formylphenoxy)acetamide |
135857-20-4 | 95% | 0.05g |
$45.0 | 2023-05-01 |
2-(4-Formylphenoxy)acetamide Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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